Cas no 80081-06-7 (Lewis B tetrasaccharide)

Lewis B tetrasaccharide structure
Lewis B tetrasaccharide structure
Product name:Lewis B tetrasaccharide
CAS No:80081-06-7
MF:C26H45NO19
MW:675.630810499191
CID:707600
PubChem ID:45480569

Lewis B tetrasaccharide Chemical and Physical Properties

Names and Identifiers

    • LEWIS B TETRASACCHARIDE
    • Lewisb (Leb) tetraose - 5 mg
    • 2)-b-D-galactopyranosyl-(1&reg
    • 3)]-2-(acetylamino)-2-deoxy-
    • O-6-Deoxy-α-L-galactopyranosyl-(1→4)-O-[O-6-deoxy-α-L-galactopyranosyl-(1→2)-β-D-galactopyranosyl-(1→3)]-2-(acetylamino)-2-deoxy-β-D-glucopyranose (ACI)
    • alpha-L-Fuc-(1->2)-beta-D-Gal-(1->3)-[alpha-L-Fuc-(1->4)]-beta-D-GlcNAc
    • 6-deoxy-alpha-L-galactopyranosyl-(1->4)-[6-deoxy-alpha-L-galactopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucopyranose
    • alpha-L-Fucp-(1->2)-beta-D-Galp-(1->3)-[alpha-L-Fucp-(1->4)]-beta-D-GlcpNAc
    • alpha-L-fucopyranosyl-(1->4)-[alpha-L-fucopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucopyranose
    • alpha-L-fucosyl-(1->4)-[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucose
    • Lewis b
    • Epitope ID:137354
    • Fuca1-2Galb1-3(Fuca1-4)GlcNAcb
    • Le(b)
    • DTXSID80587905
    • 80081-06-7
    • Fucalpha1-4[Fucalpha1-2Galbeta1-3]GlcNAcbeta-
    • alpha-L-fucosyl-(1->4)-[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)]-N-acetyl-beta-D-glucosamine
    • Fucalpha1-2Galbeta1-3(Fucalpha1-4)GlcNAcbeta
    • Q27126712
    • N-((2R,3R,4R,5S,6R)-4-(((2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxy-6-(hydroxymethyl)-5-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide
    • Lewis-b tetrasaccharide
    • CHEBI:59441
    • Lewis B tetrasaccharide
    • Inchi: 1S/C26H45NO19/c1-6-12(31)15(34)18(37)24(40-6)44-20-10(5-29)42-23(39)11(27-8(3)30)21(20)45-26-22(17(36)14(33)9(4-28)43-26)46-25-19(38)16(35)13(32)7(2)41-25/h6-7,9-26,28-29,31-39H,4-5H2,1-3H3,(H,27,30)/t6-,7-,9+,10+,11+,12+,13+,14-,15+,16+,17-,18-,19-,20+,21+,22+,23+,24-,25-,26-/m0/s1
    • InChI Key: OXNGKCPRVRBHPO-XLMUYGLTSA-N
    • SMILES: O([C@@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)[C@@H]1[C@@H](NC(=O)C)[C@H](O)O[C@H](CO)[C@H]1O[C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 675.25857821g/mol
  • Monoisotopic Mass: 675.25857821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 997
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 20
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 316Ų
  • Surface Charge: 0
  • XLogP3: -6.9

Experimental Properties

  • PSA: 316.24000
  • LogP: -7.15890

Lewis B tetrasaccharide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Biosynth
OL02434-2 mg
Lewis B tetrasaccharide
80081-06-7
2mg
$278.78 2023-01-03
SHENG KE LU SI SHENG WU JI SHU
sc-300916-1 mg
Lewis-b tetrasaccharide,
80081-06-7
1mg
¥1,782.00 2023-07-10
Biosynth
OL02434-5 mg
Lewis B tetrasaccharide
80081-06-7
5mg
$624.35 2023-01-03
Biosynth
OL02434-10 mg
Lewis B tetrasaccharide
80081-06-7
10mg
$1,159.20 2023-01-03
A2B Chem LLC
AC65377-25mg
Lewis-b tetrasaccharide
80081-06-7
25mg
$2050.00 2024-04-19
TRC
L208540-2.5mg
Lewis B tetrasaccharide
80081-06-7
2.5mg
$ 675.00 2022-06-04
Biosynth
OL02434-1 mg
Lewis B tetrasaccharide
80081-06-7
1mg
$146.77 2023-01-03
A2B Chem LLC
AC65377-10mg
Lewis-b tetrasaccharide
80081-06-7
10mg
$980.00 2024-04-19
TRC
L208540-5mg
Lewis B tetrasaccharide
80081-06-7
5mg
$ 1405.00 2022-06-04
TRC
L208540-1mg
Lewis B tetrasaccharide
80081-06-7
1mg
$ 425.00 2022-06-04

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